Cas no 204118-40-1 (4-methyl-1,2,5,6-tetrahydropyridin-2-imine hydrochloride)

• Product Name: 4-methyl-1,2,5,6-tetrahydropyridin-2-imine hydrochloride
• CAS No: 204118-40-1
• MF: C₆H₁₁ClN₂
• MW: 146.617940187454
• CID: 1397555
• Update Time: 2025-10-19

4-methyl-1,2,5,6-tetrahydropyridin-2-imine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 5,6-dihydro-4-methyl-, monohydrochloride
• 4-methyl-1,2,5,6-tetrahydropyridin-2-imine hydrochloride

• Inchi： 1S/C6H10N2.ClH/c1-5-2-3-8-6(7)4-5;/h4H,2-3H2,1H3,(H2,7,8);1H
• InChI Key： HQQJNXWQVOPIIX-UHFFFAOYSA-N
• SMILES： CC1CCN=C(N)C=1.Cl

Additional information on 4-methyl-1,2,5,6-tetrahydropyridin-2-imine hydrochloride

Research Briefing on 4-methyl-1,2,5,6-tetrahydropyridin-2-imine hydrochloride (CAS: 204118-40-1)

4-methyl-1,2,5,6-tetrahydropyridin-2-imine hydrochloride (CAS: 204118-40-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting neurological and metabolic disorders. This briefing provides an overview of the latest research findings, focusing on its synthesis, pharmacological properties, and applications in drug discovery.

The compound's unique structural features, including its tetrahydropyridine core and imine functionality, make it a valuable scaffold for medicinal chemistry. Recent synthetic approaches have optimized the production of 4-methyl-1,2,5,6-tetrahydropyridin-2-imine hydrochloride, achieving higher yields and purity levels. These advancements are critical for scaling up production and ensuring reproducibility in preclinical studies.

Pharmacological investigations have revealed that 4-methyl-1,2,5,6-tetrahydropyridin-2-imine hydrochloride exhibits promising activity as a modulator of neurotransmitter systems. Specifically, it has been shown to interact with nicotinic acetylcholine receptors (nAChRs), which are implicated in cognitive function and addiction. These findings suggest potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's, as well as in smoking cessation therapies.

In addition to its neurological effects, recent studies have explored the compound's role in metabolic regulation. Preliminary data indicate that it may influence insulin signaling pathways, offering a new avenue for the development of antidiabetic drugs. However, further research is needed to fully elucidate its mechanisms of action and therapeutic potential in this context.

The safety and toxicity profile of 4-methyl-1,2,5,6-tetrahydropyridin-2-imine hydrochloride have also been a focus of recent research. In vitro and in vivo studies have demonstrated a favorable safety margin at therapeutic doses, with minimal off-target effects. These results support its continued development as a lead compound in drug discovery programs.

In conclusion, 4-methyl-1,2,5,6-tetrahydropyridin-2-imine hydrochloride (CAS: 204118-40-1) represents a promising candidate for further investigation in both neurological and metabolic disorders. Its synthetic accessibility, pharmacological activity, and safety profile make it a valuable tool for researchers in the chemical biology and pharmaceutical fields. Future studies should aim to explore its clinical potential and optimize its therapeutic efficacy.